Vat Yellow 21
Description
Vat Yellow 21, also known as C.I.Vat Yellow 21 or C.I.69705, is a type of vat dye . It is an anthraquinone-based dye that is slightly soluble in dimethyl benzene but not soluble in alcohol . It is used for dyeing cellulosic fibers such as cotton .
Synthesis Analysis
The synthesis of Vat Yellow 21 involves heating 2-(Chloromethyl)anthracene-9,10-dione (or its chlorine derivatives) at low temperatures with brimstone, followed by processing with Sodium hypochlorite .Chemical Reactions Analysis
Vat dyes, including Vat Yellow 21, require a reducing agent to solubilize them. The most common reducing agent is sodium dithionite (Na 2 S 2 O 4), which converts the dye to its soluble “leuco” form . Once attached to the fabric, the leuco dye is then oxidized to the insoluble state, which is intensely colored .Mechanism of Action
The application of vat dyes to textile materials involves five distinct steps: aqueous dispersion, vatting, dye absorption, reoxidation of vat dye, and after treatment . The dye is soluble only in its reduced form. The fiber is immersed repeatedly in this oxygen-free dyebath, then exposed to the air, whereupon the water-soluble reduced form changes color as oxygen turns it to the water-insoluble form .
properties
CAS RN |
1328-40-1 |
|---|---|
Product Name |
Vat Yellow 21 |
Molecular Formula |
C5H8N2S |
Molecular Weight |
0 |
synonyms |
Vat Yellow 21 |
Origin of Product |
United States |
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